
Physicochemical properties of Ethyl N-Boc-2-
thiomorpholinecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl N-Boc-2-

thiomorpholinecarboxylate

Cat. No.: B578103 Get Quote

An In-depth Technical Guide to Ethyl N-Boc-2-thiomorpholinecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

potential synthetic and analytical methodologies, and the broader biological context of Ethyl N-
Boc-2-thiomorpholinecarboxylate. This molecule is a heterocyclic organic compound

featuring a thiomorpholine core, which is of significant interest in medicinal chemistry.

Physicochemical Properties
Ethyl N-Boc-2-thiomorpholinecarboxylate is a derivative of thiomorpholine, characterized by

the presence of a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and an ethyl

ester at the 2-position of the ring. While specific experimental data for some properties are not

widely published, a summary of its known and predicted characteristics is presented below.
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Property Value Source(s)

Molecular Formula C₁₂H₂₁NO₄S [1][2][3]

Molecular Weight 275.37 g/mol [3]

Monoisotopic Mass 275.11914 Da [1]

CAS Number 1346597-50-9 [2][3][4]

Appearance
Not specified in literature; likely

a solid at room temperature.

Melting Point

No experimental data

available. A related compound,

2-(Boc-amino)ethyl bromide,

has a melting point of 30-32

°C.[5]

Boiling Point

No experimental data

available. A structurally related

piperidine analog, Ethyl N-Boc-

piperidine-4-carboxylate, has a

boiling point of 120-135 °C at

0.5 mmHg.[6]

Solubility
No experimental data

available.

Predicted XlogP 1.9 [1]

Purity
Commercially available with

purities of 95% to 99%.[2][3]

Storage Conditions
Recommended storage in a

cool drum or at 2-8°C.[2][7]

Synonyms Ethyl N-tert-butoxycarbonyl-2-

thiomorpholinecarboxylate, 4-

tert-Butyl 2-ethyl

thiomorpholine-2,4-

dicarboxylate, O4-tert-butyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/73553895
https://yangxulaobao.lookchem.com/products/CasNo-1346597-50-9-Ethyl-N-Boc-2-thioMorpholinecarboxylate-36334691.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=74914
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=74914
https://pubchemlite.lcsb.uni.lu/e/compound/73553895
https://yangxulaobao.lookchem.com/products/CasNo-1346597-50-9-Ethyl-N-Boc-2-thioMorpholinecarboxylate-36334691.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=74914
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42560955.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/17354
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665150
https://pubchemlite.lcsb.uni.lu/e/compound/73553895
https://yangxulaobao.lookchem.com/products/CasNo-1346597-50-9-Ethyl-N-Boc-2-thioMorpholinecarboxylate-36334691.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=74914
https://yangxulaobao.lookchem.com/products/CasNo-1346597-50-9-Ethyl-N-Boc-2-thioMorpholinecarboxylate-36334691.html
https://www.myskinrecipes.com/shop/th/thiomorpholine-derivatives/54446--n-boc-thiomorpholine-3-carboxylic-acid-ethyl-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O2-ethyl thiomorpholine-2,4-

dicarboxylate.[8]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ethyl N-Boc-2-
thiomorpholinecarboxylate are not explicitly detailed in peer-reviewed literature. However,

based on standard organic chemistry principles and procedures for related molecules,

plausible methodologies can be outlined.

Proposed Synthetic Workflow
The synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate would likely involve the

protection of the thiomorpholine nitrogen with a Boc group, followed by esterification. A possible

synthetic route is depicted below. The Boc protection of secondary amines is a standard

procedure, often utilizing di-tert-butyl dicarbonate (Boc₂O).

Step 1: N-Boc Protection

Step 2: Esterification

Thiomorpholine

N-Boc-thiomorpholine

Reaction

Di-tert-butyl dicarbonate (Boc)₂O

Solvent (e.g., DCM)

Ethyl Chloroformate or similar
Ethyl N-Boc-2-

thiomorpholinecarboxylate

Reaction

Base (e.g., LDA)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate.
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Analytical Characterization Workflow
Characterization of the final product would rely on standard analytical techniques to confirm its

identity and purity. Commercial suppliers indicate the availability of data from the following

methods.[9][10]

Structural & Purity Analysis

Crude Product

Purification
(e.g., Column Chromatography)

Pure Product

¹H & ¹³C NMR

Confirms Structure

LC-MS

Confirms Mass

HPLC

Determines Purity

Click to download full resolution via product page

Caption: General workflow for the purification and analysis of the target compound.

Biological Activity and Potential Applications
There is currently no specific published research detailing the biological activity or signaling

pathway involvement of Ethyl N-Boc-2-thiomorpholinecarboxylate itself. However, the

thiomorpholine scaffold is recognized as a "privileged structure" in medicinal chemistry,

appearing in a wide range of biologically active compounds.[11][12] This suggests that Ethyl N-
Boc-2-thiomorpholinecarboxylate is a valuable building block for the synthesis of novel

therapeutic agents.
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Derivatives of thiomorpholine have been investigated for a variety of biological activities, as

illustrated below.

Thiomorpholine
Scaffold

Antioxidant Hypolipidemic Antitubercular Antibacterial DPP-IV Inhibition
(Anti-diabetic) Antiprotozoal

Click to download full resolution via product page

Caption: Diverse biological activities reported for thiomorpholine-containing compounds.

Studies have shown that certain thiomorpholine derivatives exhibit antioxidant and

hypocholesterolemic properties.[13] Additionally, various analogs have been synthesized and

evaluated for their potential as antibacterial, antitubercular, antiprotozoal, and antimalarial

agents, as well as for the treatment of type 2 diabetes through the inhibition of dipeptidyl

peptidase IV (DPP-IV).[11][12] Given this wide range of activities, Ethyl N-Boc-2-
thiomorpholinecarboxylate serves as a key intermediate for researchers and drug

development professionals aiming to explore the therapeutic potential of this chemical class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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